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Compound of Interest

Compound Name: N,N,N'-Trimethylethylenediamine

Cat. No.: B049237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N,N,N'-Trimethylethylenediamine
(TMEDA), a versatile aliphatic amine with significant applications in organic synthesis,

coordination chemistry, and the development of novel materials. This document details its

chemical and physical properties, safety and handling protocols, and its role in various

experimental procedures.

Core Properties and Identification
N,N,N'-Trimethylethylenediamine is a colorless to pale yellow liquid characterized by a

strong, amine-like odor[1]. It is a hygroscopic compound that is highly soluble in water and a

variety of organic solvents, which contributes to its utility as a versatile reagent in chemical

reactions[1].

Table 1: Physicochemical Properties of N,N,N'-Trimethylethylenediamine
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Property Value Source(s)

CAS Number 142-25-6 [2][3][4]

Molecular Formula C5H14N2 [2][3][4]

Molecular Weight 102.18 g/mol [2][3]

Density 0.786 g/cm³ at 25 °C [3][5][6]

Boiling Point 116-118 °C [3][5][6]

Melting Point -30.89 °C (estimate) [3]

Flash Point 9.4 °C - 14 °C (closed cup) [3][4][7]

Refractive Index n20/D 1.419 [5][6]

Appearance Colorless to pale yellow liquid [1][3]

Odor Strong amine odor [1]

Chemical Reactivity and Applications
N,N,N'-Trimethylethylenediamine is a strong nucleophile due to the presence of two nitrogen

atoms with lone pairs of electrons, making it reactive towards various electrophiles[8]. Its

chemical properties make it a valuable compound in several areas of research and industry.

Key Applications:

Organic Synthesis: It serves as a nucleophilic reagent in substitution and acylation

reactions[8]. It has been utilized as an amine component for the in situ formation of α-amino

alkoxides[6].

Surfactant Synthesis: The compound is a precursor in the preparation of novel gemini

surfactants, such as N,N-dimethyl-N-{2-[N′-methyl-N′-(3-sulfopropyl)-

alkylammonium]ethyl}-1-alkylammonium bromides[6].

Coordination Chemistry: It functions as a ligand in the formation of metal complexes[1][4].
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Pharmaceutical and Agrochemical Intermediate: It is a critical intermediate in the synthesis of

various pharmaceuticals and is used in agrochemical formulations[8][9].

Polymer Chemistry: It is used as a catalyst and curing agent in the production of

polyurethanes and other polymers[9].

Experimental Protocols
1. Nucleophilic Aromatic Substitution

A representative experimental protocol for a nucleophilic substitution reaction involving N,N,N'-
Trimethylethylenediamine is as follows[8]:

Reaction Setup: In a dry reaction flask, dissolve 2-chloro-4-fluorobenzaldehyde (686 mg)

and potassium carbonate (956 mg, 6.93 mmol) in dry N,N-dimethylformamide.

Addition of Reagent: Add N,N,N'-Trimethylethylenediamine (840 μL, 6.52 mmol) to the

reaction mixture.

Reaction Conditions: Heat the mixture to 100°C and stir for 5.5 hours.

Work-up: After completion, cool the reaction mixture to room temperature and add ice water

(20 mL), which will result in the formation of a yellow-brown precipitate.

Purification: Remove the precipitate by filtration. The filtrate is then extracted with ethyl

acetate and water to separate the organic layer. The organic layer is concentrated under

vacuum, and the residue is purified by silica gel column chromatography

(ethanol/triethylamine 1:0.05) to yield the final product[8].
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Dissolve 2-chloro-4-fluorobenzaldehyde
and K2CO3 in dry DMF Add N,N,N'-Trimethylethylenediamine Heat to 100°C and stir for 5.5 hours Cool to room temperature

and add ice water Filter to remove precipitate Extract filtrate with ethyl acetate
and water Concentrate organic layer Purify by silica gel

column chromatography Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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